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Compound of Interest

Compound Name: (-)-Bornyl ferulate

Cat. No.: B13855872

Get Quote

An in-depth examination of the chemical properties, biological activities, and therapeutic

potential of (-)-Bornyl ferulate, a natural compound with significant anti-inflammatory

properties.

This technical guide provides a comprehensive overview of (-)-Bornyl ferulate for researchers,

scientists, and professionals in drug development. It details the compound's physicochemical

properties, explores its mechanism of action through key signaling pathways, and outlines

relevant experimental protocols.

Core Compound Identification
(-)-Bornyl ferulate is a natural ester formed from borneol and ferulic acid. Its fundamental

chemical identifiers are crucial for research and sourcing.

Property Value Source

CAS Number 55511-07-4 [1][2][3][4]

Molecular Weight 330.42 g/mol [1][4]

Molecular Formula C₂₀H₂₆O₄ [1][2][4]
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Biological Activity and Therapeutic Potential
(-)-Bornyl ferulate has been identified as a dual inhibitor of 5-lipoxygenase (5-LOX) and

cyclooxygenase (COX), key enzymes in the inflammatory cascade. This dual inhibitory action

suggests its potential as a potent anti-inflammatory agent. The reported IC₅₀ values, which

represent the concentration of the compound required to inhibit 50% of the enzyme's activity,

are 10.4 µM for 5-lipoxygenase and 12.0 µM for COX.[2]

Key Signaling Pathway Inhibition
The anti-inflammatory effects of (-)-Bornyl ferulate are primarily attributed to its modulation of

the arachidonic acid cascade. By inhibiting both the 5-LOX and COX pathways, it effectively

reduces the production of pro-inflammatory mediators such as leukotrienes and prostaglandins.

Simplified Arachidonic Acid Cascade Inhibition by (-)-Bornyl Ferulate
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Caption: Inhibition of COX and 5-LOX pathways by (-)-Bornyl ferulate.

Experimental Protocols
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While specific, detailed experimental protocols for the synthesis or extraction of (-)-Bornyl
ferulate were not found in the initial search, a general workflow for investigating its anti-

inflammatory activity can be outlined. This serves as a template for researchers looking to

validate its mechanism of action.

General Workflow for Assessing Anti-inflammatory Activity
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Caption: Experimental workflow for evaluating anti-inflammatory compounds.

Further research would be required to delineate the precise experimental conditions for these

assays, including cell lines, reagent concentrations, and incubation times. The initial discovery

of its inhibitory activity on 5-lipoxygenase and cyclooxygenase was reported in a study on

active constituents from Notopterygium incisum (Qianghuo).[2] Researchers can refer to this

publication for more specific methodological details.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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